Cas no 1355208-27-3 (1-[4-(5-tert-Butylsulfanyl-pyridin-2-yl)-piperazin-1-yl]-ethanone)

• Product Name: 1-[4-(5-tert-Butylsulfanyl-pyridin-2-yl)-piperazin-1-yl]-ethanone
• CAS No: 1355208-27-3
• MF: C₁₅H₂₃N₃OS
• MW: 293.427622079849
• CID: 5159658
• Update Time: 2025-11-01

1-[4-(5-tert-Butylsulfanyl-pyridin-2-yl)-piperazin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(5-tert-Butylsulfanyl-pyridin-2-yl)-piperazin-1-yl]-ethanone

• Inchi： 1S/C15H23N3OS/c1-12(19)17-7-9-18(10-8-17)14-6-5-13(11-16-14)20-15(2,3)4/h5-6,11H,7-10H2,1-4H3
• InChI Key： FSXBPNKVNJXHAE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC=C(SC(C)(C)C)C=C2)CC1)C

Computed Properties

• Exact Mass: 293.156
• Monoisotopic Mass: 293.156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2

Additional information on 1-[4-(5-tert-Butylsulfanyl-pyridin-2-yl)-piperazin-1-yl]-ethanone

Professional Introduction to Compound with CAS No. 1355208-27-3 and Product Name: 1-[4-(5-tert-Butylsulfanyl-pyridin-2-yl)-piperazin-1-yl]-ethanone

The compound with the CAS number 1355208-27-3 and the product name 1-[4-(5-tert-butylsulfanyl-pyridin-2-yl)-piperazin-1-yl]-ethanone represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a piperazine moiety linked to a pyridine ring, which is further substituted with a tert-butylsulfanyl group, creating a versatile scaffold for further chemical modifications.

Recent studies have highlighted the importance of piperazine derivatives in the design of pharmacologically active agents. The piperazine core is known for its ability to interact with biological targets, making it a valuable component in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The presence of the 5-tert-butylsulfanyl-pyridin-2-yl substituent in this compound adds an additional layer of complexity, which can influence its pharmacokinetic properties and binding affinity to biological receptors. This substitution pattern is particularly interesting because it can modulate the electronic properties of the molecule, thereby affecting its interactions with biological targets.

In the realm of medicinal chemistry, the compound 1-[4-(5-tert-butylsulfanyl-pyridin-2-yl)-piperazin-1-yl]-ethanone has been explored for its potential as an intermediate in the synthesis of more complex molecules. The ethanone moiety provides a reactive site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, this compound could be used as a precursor in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The pyridine ring, combined with the piperazine scaffold, offers a stable platform for further derivatization while maintaining bioactivity.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of structural features such as the piperazine ring and the tert-butylsulfanyl group suggests that it may exhibit multiple modes of action. This polypharmacological potential is highly desirable in modern drug design, as it can lead to more effective therapies with fewer side effects. Additionally, the compound's ability to interact with various biological targets makes it a promising candidate for further investigation in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding interactions between this compound and target proteins. These computational methods have already been used to screen large libraries of compounds for their efficacy against specific disease-related proteins. The results from these simulations have provided valuable insights into how structural modifications can enhance binding affinity and selectivity.

The synthesis of 1-[4-(5-tert-butylsulfanyl-pyridin-2-yl)-piperazin-1-yl]-ethanone involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butylsulfanyl group into the pyridine ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to achieve these conditions more efficiently, reducing both time and cost associated with producing this compound on an industrial scale.

In conclusion, the compound with CAS number 1355208-27-3 and product name 1-[4-(5-tert-butylsulfanyl-pyridin-2-yl)-piperazin-1-yl]-ethanone represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structural features and potential applications make it a valuable tool for drug discovery and development. As research continues to uncover new ways to utilize this compound, its importance in advancing therapeutic treatments is likely to grow even further.